Cas no 67633-71-0 (2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate)
![2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate structure](https://www.kuujia.com/scimg/cas/67633-71-0x500.png)
67633-71-0 structure
Product name:2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate
2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate Chemical and Physical Properties
Names and Identifiers
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- 2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate
- Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-[(1-oxodocosyl)amino]-, ethyl sulfate (1:1)
- Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-((1-oxodocosyl)amino)-, ethyl sulfate (salt)
- 67633-71-0
- Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-[(1-oxodocosyl)amino]-, ethyl sulfate (salt)
- DTXCID901025101
- Ethanaminium, N-(2-cyanoethyl)-N-ethyl-N-(2-hydroxyethyl)-2-((1-oxodocosyl)amino)-, ethyl sulfate (1:1)
- N-Behenamidoethyl-N-cyanoethyl-N-ethyl-N-ethanol ammonium ethosulfate
- DTXSID00885738
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- Inchi: InChI=1S/C31H61N3O2.C2H6O4S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-31(36)33-26-28-34(4-2,29-30-35)27-23-25-32;1-2-6-7(3,4)5/h35H,3-24,26-30H2,1-2H3;2H2,1H3,(H,3,4,5)
- InChI Key: KOPZFHKWOLUJHR-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)NCC[N+](CC)(CCC#N)CCO.CCOS(=O)(=O)[O-]
Computed Properties
- Exact Mass: 633.47541
- Monoisotopic Mass: 633.47505804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 43
- Rotatable Bond Count: 29
- Complexity: 635
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 148Ų
Experimental Properties
- PSA: 139.55
2-cyano-N-[2-(docosanoylamino)ethyl]-N-ethyl-N-(2-hydroxyethyl)ethanaminium ethyl sulfate Related Literature
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1. Water
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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5. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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